Cas no 33209-75-5 (4-(2-methoxyphenyl)butanoic acid)

4-(2-Methoxyphenyl)butanoic acid is a substituted phenylbutanoic acid derivative featuring a methoxy group at the ortho position of the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and fine chemical applications. Its structural attributes, including the carboxylic acid functionality and methoxy substituent, make it valuable for further derivatization, such as esterification or amidation. The methoxy group enhances electron density, influencing reactivity in electrophilic aromatic substitution or metal-catalyzed coupling reactions. With consistent purity and stability, it is suitable for research and industrial-scale processes requiring precise control over molecular architecture.

4-(2-methoxyphenyl)butanoic acid structure

33209-75-5 structure

Product Name:4-(2-methoxyphenyl)butanoic acid

CAS No:33209-75-5

MF:C₁₁H₁₄O₃

MW:194.227063655853

MDL:MFCD00796491

CID:294109

PubChem ID:4092372

Update Time:2025-05-21

4-(2-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid,2-methoxy-
- 4-(2-Methoxyphenyl)butyric Acid
- 4-(2-METHOXYPHENYL)BUTANOIC ACID
- 4-(2-Methoxy-phenyl)-butyric acid
- 4-(2-anisyl)-butyric acid
- 4-(2-Methoxyphenyl)-butanoic acid
- 4-(2-Methoxy-phenyl)-buttersaeure
- 4-o-Anisylbuttersaeure
- AC1N3SJD
- AG-A-65845
- AG-F-11828
- CTK4H0173
- o-Methoxyphenylbutyric acid
- SureCN3264881
- SCHEMBL3264881
- AS-60600
- DTXSID50399219
- 33209-75-5
- M2926
- 4-(2-methoxyphenyl)butanoicAcid
- CS-0215429
- 2-Methoxy-benzenebutanoic acid
- T72313
- EN300-246741
- AKOS000301528
- MFCD00796491
- DB-348566
- DB-262562
- 4-(2-methoxyphenyl)butanoic acid
- MDL： MFCD00796491
- Inchi： 1S/C11H14O3/c1-14-10-7-3-2-5-9(10)6-4-8-11(12)13/h2-3,5,7H,4,6,8H2,1H3,(H,12,13)
- InChI Key： DEOJMVLFGSPFIZ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CCCC(=O)O

Computed Properties

Exact Mass: 194.09432
Monoisotopic Mass: 194.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Color/Form: Not available
Density: 1.1±0.1 g/cm3
Melting Point: Not available
Boiling Point: 160°C/3mmHg(lit.)
Flash Point: 123.4±14.4 °C
PSA: 46.53
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2-methoxyphenyl)butanoic acid Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：0-10°C

4-(2-methoxyphenyl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032736-500mg	4-(2-Methoxyphenyl)butyric Acid	33209-75-5		500mg	3251.0CNY	2021-07-13
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